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Compound of Interest

Compound Name: 3,5-Dibromophenylacetic acid

Cat. No.: B031679 Get Quote

In-Depth Technical Guide: 3,5-
Dibromophenylacetic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular structure and weight of 3,5-
Dibromophenylacetic acid, a compound of interest in biochemical research. The information

is presented to be a valuable resource for professionals in drug development and scientific

research.

Core Data Presentation
The fundamental quantitative data for 3,5-Dibromophenylacetic acid, identified by the CAS

number 188347-49-1, are summarized in the table below for straightforward reference and

comparison.[1][2][3][4][5]

Property Value

Molecular Formula C₈H₆Br₂O₂

Molecular Weight 293.94 g/mol

CAS Number 188347-49-1

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b031679?utm_src=pdf-interest
https://www.benchchem.com/product/b031679?utm_src=pdf-body
https://www.benchchem.com/product/b031679?utm_src=pdf-body
https://www.benchchem.com/product/b031679?utm_src=pdf-body
https://www.scbt.com/ko/p/3-5-dibromophenylacetic-acid-188347-49-1
https://www.bldpharm.com/products/188347-49-1.html
https://www.pschemicals.com/index.php?p=product&CAS_nr=188347-49-1&id=88770
https://www.chemblink.com/products/188347-49-1.htm
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-W003441.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Structure Visualization
The two-dimensional chemical structure of 3,5-Dibromophenylacetic acid is depicted in the

following diagram. This visualization illustrates the arrangement of atoms and the covalent

bonds between them, highlighting the phenyl ring substituted with two bromine atoms at

positions 3 and 5, and an acetic acid group.

Caption: 2D structure of 3,5-Dibromophenylacetic acid.

Experimental Protocols
Detailed experimental protocols for the determination of the molecular weight and the

elucidation of the molecular structure of 3,5-Dibromophenylacetic acid are not extensively

published in dedicated papers. These fundamental properties are typically confirmed using a

standard suite of analytical chemistry techniques.

Molecular Weight Determination: The molecular weight is calculated based on the molecular

formula (C₈H₆Br₂O₂), which is derived from elemental analysis and confirmed by mass

spectrometry. In mass spectrometry, the compound is ionized, and the mass-to-charge ratio of

the resulting ions is measured, allowing for the determination of the molecular mass with high

precision.

Structure Elucidation: The molecular structure is typically elucidated using spectroscopic

methods such as:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR provide detailed

information about the chemical environment of the hydrogen and carbon atoms, respectively,

allowing for the mapping of the carbon skeleton and the placement of substituents.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present

in the molecule, such as the carboxylic acid group (C=O and O-H stretching vibrations).

X-ray Crystallography: For crystalline solids, single-crystal X-ray diffraction can provide the

definitive three-dimensional structure of the molecule.

The logical workflow for the characterization of a novel chemical entity like 3,5-
Dibromophenylacetic acid is outlined in the diagram below.
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Caption: Workflow for chemical structure characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b031679#3-5-dibromophenylacetic-acid-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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